Cas no 606133-71-5 (Benzenesulfonamide, 3-chloro-4-methyl-N-[2-(2-methyl-1H-indol-3-yl)ethyl]- (9CI))

• Product Name: Benzenesulfonamide, 3-chloro-4-methyl-N-[2-(2-methyl-1H-indol-3-yl)ethyl]- (9CI)
• CAS No: 606133-71-5
• MF: C₁₈H₁₉ClN₂O₂S
• MW: 362.873662233353
• CID: 953144
• PubChem ID: 1459999
• Update Time: 2025-04-19

Benzenesulfonamide, 3-chloro-4-methyl-N-[2-(2-methyl-1H-indol-3-yl)ethyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-chloro-4-methyl-N-[2-(2-methyl-1H-indol-3-yl)ethyl]- (9CI)
• 3-chloro-4-methyl-N-[2-(2-methyl-1H-indol-3-yl)ethyl]benzenesulfonamide
• DB-274185
• 3-chloro-4-methyl-N-[2-(2-methyl-1H-indol-3-yl)ethyl]benzene-1-sulfonamide
• DTXSID60362974
• 3-Chloro-4-methyl-N-(2-(2-methyl-1H-indol-3-yl)ethyl)benzenesulfonamide
• 606133-71-5
• Benzenesulfonamide,3-chloro-4-methyl-N-[2-(2-methyl-1H-indol-3-yl)ethyl]-(9ci)
• BENZENESULFONAMIDE, 3-CHLORO-4-METHYL-N-[2-(2-METHYL-1H-INDOL-3-YL)ETHYL]-

• Inchi： 1S/C18H19ClN2O2S/c1-12-7-8-14(11-17(12)19)24(22,23)20-10-9-15-13(2)21-18-6-4-3-5-16(15)18/h3-8,11,20-21H,9-10H2,1-2H3
• InChI Key： OJNJACWWCAJIBD-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)S(NCCC1=C(C)NC2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 362.086
• Monoisotopic Mass: 362.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 70.3Ų